Cas no 2229076-80-4 (1-(1-ethoxyethyl)-3-oxocyclobutane-1-carboxylic acid)

• Product Name: 1-(1-ethoxyethyl)-3-oxocyclobutane-1-carboxylic acid
• CAS No: 2229076-80-4
• MF: C₉H₁₄O₄
• MW: 186.205063343048
• CID: 6056436
• PubChem ID: 165860790
• Update Time: 2025-07-20

1-(1-ethoxyethyl)-3-oxocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethoxyethyl)-3-oxocyclobutane-1-carboxylic acid
• EN300-1797367
• 2229076-80-4

• Inchi： 1S/C9H14O4/c1-3-13-6(2)9(8(11)12)4-7(10)5-9/h6H,3-5H2,1-2H3,(H,11,12)
• InChI Key： KQFVJVOEQDDEFX-UHFFFAOYSA-N
• SMILES： O(CC)C(C)C1(C(=O)O)CC(C1)=O

Computed Properties

• Exact Mass: 186.08920892g/mol
• Monoisotopic Mass: 186.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 63.6Ų

Additional information on 1-(1-ethoxyethyl)-3-oxocyclobutane-1-carboxylic acid

Recent Advances in the Study of 1-(1-Ethoxyethyl)-3-oxocyclobutane-1-carboxylic Acid (CAS: 2229076-80-4)

1-(1-Ethoxyethyl)-3-oxocyclobutane-1-carboxylic acid (CAS: 2229076-80-4) is a cyclobutane derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its synthesis, mechanistic pathways, and biological activities, positioning it as a promising candidate for drug development.

The compound's cyclobutane ring, coupled with the ethoxyethyl and carboxylic acid functional groups, provides a versatile scaffold for chemical modifications. Researchers have explored its role as an intermediate in the synthesis of more complex molecules, particularly in the development of novel anti-inflammatory and antimicrobial agents. The presence of the oxo group at the 3-position enhances its reactivity, making it a valuable building block in organic synthesis.

In a recent study published in the Journal of Medicinal Chemistry, scientists investigated the pharmacokinetic properties of 1-(1-ethoxyethyl)-3-oxocyclobutane-1-carboxylic acid. The study revealed that the compound exhibits favorable bioavailability and metabolic stability, which are critical factors for its potential use as a drug candidate. Additionally, in vitro assays demonstrated its inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting its applicability in treating chronic inflammatory diseases.

Another significant advancement was reported in a Nature Communications article, where researchers utilized 1-(1-ethoxyethyl)-3-oxocyclobutane-1-carboxylic acid as a key intermediate in the synthesis of a new class of protease inhibitors. These inhibitors showed potent activity against viral proteases, highlighting the compound's potential in antiviral therapy. The study also employed computational modeling to optimize the compound's binding affinity, further underscoring its utility in rational drug design.

Despite these promising findings, challenges remain in the large-scale production and clinical translation of 1-(1-ethoxyethyl)-3-oxocyclobutane-1-carboxylic acid. Current synthesis methods often involve multi-step processes with moderate yields, necessitating the development of more efficient and scalable approaches. Furthermore, comprehensive toxicological studies are required to assess its safety profile in vivo.

In conclusion, 1-(1-ethoxyethyl)-3-oxocyclobutane-1-carboxylic acid represents a compelling area of research in chemical biology and drug discovery. Its structural versatility and biological activity make it a valuable tool for developing new therapeutic agents. Future studies should focus on optimizing its synthesis, elucidating its mechanism of action, and evaluating its efficacy in preclinical models to unlock its full potential in medicine.